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1-Ethoxyhexane NMR purity confirmation
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Compound Focus: 1-Ethoxyhexane

CAS No.: 5756-43-4

Cat. No.: S574568

Chemical Identity of 1-Ethoxyhexane

1-Ethoxyhexane is an ether with the molecular formula CsH180 and the CAS registry number 5756-43-4
[1] [2]. Its structural formula can be represented as H3C-CHz2-O-(CHz2)s-CHs, consisting of a hexyl chain
linked to an ethoxy group [1].

The table below summarizes its key calculated physical properties, which are useful for basic identification

(e.g., during distillation or purification), but are not a direct measure of NMR purity [2].

Property Value Unit State
Boiling Point (Ttext{b}0i) 404.86 K (approx. 131.7 °C) Gas
Melting Point (Ttext{f}us) 202.15 K (approx. -71.0 °C) Solid
Critical Temperature (T.) 568.81 K

Critical Pressure (P.) 2492.52 kPa

Critical Volume (V.) 0.501 m3/kmol

Heat of Vaporization (AvapH®) 35.81 kJ/mol

Gibbs Energy of Formation (AfG°) -88.52 kJ/mol Gas
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Property Value Unit State

Liquid Density (p1) 745.27 - 775.80  kg/m? 288.15-323.15K

NMR Purity Analysis Guidance

The search results do not contain the NMR chemical shifts for 1-Ethoxyhexane itself. For purity
confirmation, you would typically compare its experimental NMR spectrum against known chemical shifts

of common impurities.

¢ Identifying Impurities: A primary resource is the Sigma-Aldrich "NMR Chemical Shifts of Impurities"
chart, based on the work of Gottlieb et al. [3]. This provides *H and 13C NMR chemical shifts for
common residual solvents and impurities in various deuterated solvents. In your spectrum, you would
look for unexpected signals that match these known impurity shifts.

¢ Experimental Consideration: Please note that the chemical shifts of impurities can be temperature-
dependent and partly concentration-dependent, so the values in reference tables are averages

3],

Experimental Protocol for NMR Purity Confirmation

Here is a generalized workflow for conducting NMR purity analysis, which you can adapt for 1-

Ethoxyhexane.
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Prepare Sample Solution

:

Acquire NMR Spectrum
(*H and 13C)

y

Process NMR Data
(Phase, Baseline Correct)

(Identify All Signals)
(Compare to Reference
Unexplained
Signals
. S Signals
Assign Impurity Signals Assigned

(Assess Purity LeveD
(Report Conclusions)

NMR Purity Analysis Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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